![molecular formula C17H27N3O B5405958 N-(4-butylphenyl)-4-ethyl-1-piperazinecarboxamide](/img/structure/B5405958.png)
N-(4-butylphenyl)-4-ethyl-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-butylphenyl)-4-ethyl-1-piperazinecarboxamide, commonly known as Bupropion, is a medication that is used to treat depression, smoking cessation, and seasonal affective disorder. It belongs to a class of drugs known as aminoketones and works by increasing the levels of certain neurotransmitters in the brain.
Mechanism of Action
Bupropion works by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which can improve mood and reduce cravings. Bupropion also acts as an antagonist at nicotinic acetylcholine receptors, which can reduce the rewarding effects of nicotine.
Biochemical and Physiological Effects:
Bupropion has been shown to increase the levels of dopamine and norepinephrine in the brain, which can improve mood and reduce cravings. It has also been found to decrease the levels of the stress hormone cortisol, which can improve overall well-being. Bupropion has been shown to be well-tolerated, with few side effects.
Advantages and Limitations for Lab Experiments
Bupropion has several advantages for lab experiments. It is a well-studied drug that has been shown to be effective in treating depression and aiding smoking cessation. It is also relatively easy to synthesize and has few side effects. However, Bupropion has limitations in lab experiments as well. It is not effective in all patients, and its mechanism of action is not fully understood. Additionally, it can interact with other medications and should be used with caution in patients with certain medical conditions.
Future Directions
There are several future directions for Bupropion research. One area of interest is its potential as a treatment for other psychiatric disorders, such as anxiety and bipolar disorder. Another area of interest is its potential as a treatment for obesity, as it has been found to reduce appetite and food cravings. Additionally, there is ongoing research into the mechanism of action of Bupropion, which may lead to the development of more effective antidepressant and smoking cessation medications.
Synthesis Methods
Bupropion can be synthesized by reacting 4-chlorobutyrophenone with ethylamine to form 4-(ethylamino)-1-(4-chlorophenyl)butan-1-one. This intermediate is then reacted with piperazine to form Bupropion.
Scientific Research Applications
Bupropion has been extensively studied for its antidepressant and smoking cessation properties. It has been shown to be effective in treating depression, especially in patients who have not responded to other antidepressant medications. Bupropion has also been found to be effective in helping people quit smoking by reducing cravings and withdrawal symptoms.
Properties
IUPAC Name |
N-(4-butylphenyl)-4-ethylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27N3O/c1-3-5-6-15-7-9-16(10-8-15)18-17(21)20-13-11-19(4-2)12-14-20/h7-10H,3-6,11-14H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCFOBEZJYXKBRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC(=O)N2CCN(CC2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.